1. Home
  2. Product
  3. Main Products
  4. javanicin A
javanicin A javanicin A
Brand Name: Vulcanchem
CAS No.: 126167-88-2
VCID: VC0139607
InChI: InChI=1S/C21H30O6/c1-10-12-9-15(22)27-14-8-11-6-7-13(25-4)19(24)20(11,2)18(21(12,14)3)16(23)17(10)26-5/h7,10-12,14,16-18,23H,6,8-9H2,1-5H3/t10-,11-,12+,14-,16-,17+,18-,20+,21-/m1/s1
SMILES: CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C
Molecular Formula: C21H30O6
Molecular Weight: 378.5 g/mol

javanicin A

CAS No.: 126167-88-2

Main Products

VCID: VC0139607

Molecular Formula: C21H30O6

Molecular Weight: 378.5 g/mol

javanicin A - 126167-88-2

CAS No. 126167-88-2
Product Name javanicin A
Molecular Formula C21H30O6
Molecular Weight 378.5 g/mol
IUPAC Name (1S,2S,7R,9R,13S,14R,15S,16S,17S)-16-hydroxy-4,15-dimethoxy-2,14,17-trimethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-4-ene-3,11-dione
Standard InChI InChI=1S/C21H30O6/c1-10-12-9-15(22)27-14-8-11-6-7-13(25-4)19(24)20(11,2)18(21(12,14)3)16(23)17(10)26-5/h7,10-12,14,16-18,23H,6,8-9H2,1-5H3/t10-,11-,12+,14-,16-,17+,18-,20+,21-/m1/s1
Standard InChIKey PMUBJHMOAGANDY-DQNWMEBPSA-N
Isomeric SMILES C[C@@H]1[C@@H]2CC(=O)O[C@H]3[C@@]2([C@H]([C@@H]([C@H]1OC)O)[C@@]4([C@@H](C3)CC=C(C4=O)OC)C)C
SMILES CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C
Canonical SMILES CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C
Synonyms javanicin A
PubChem Compound 196797
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19